Octyl ferulate
Overview
Description
Octyl ferulate is a natural product found in Arnebia euchroma with data available.
Scientific Research Applications
Enzymatic Synthesis
A study by Huang et al. (2018) developed a high-temperature, solvent-free system for the efficient biocatalysis of Octyl Ferulate. This method emphasizes an environmentally-friendly approach through the esterification of ferulic acid with octanol, achieving a high molar conversion rate of 93.2% under optimal conditions. The findings suggest that commercial immobilized lipase can be used for a high yield of Octyl Ferulate, offering a biocatalytic alternative to chemical synthesis methods (Huang et al., 2018).
Antioxidant Applications
Sørensen et al. (2015) evaluated synthesized unbranched alkyl ferulates, including Octyl Ferulate, as antioxidants in fish oil enriched milk. Their study highlighted a cut-off effect in antioxidant efficacy related to the alkyl chain length, with Octyl Ferulate showing a prooxidative effect. This suggests the importance of considering chain length when applying Octyl Ferulate as an antioxidant in various mediums (Sørensen et al., 2015).
Liposome Stabilization and Antioxidant Capacity
Evans et al. (2016) investigated Octadecyl Ferulate, a related compound, for its behavior in liposomes, showing that it can stabilize liposomes against leakage while maintaining antioxidant capacity. This indicates potential applications of Octyl Ferulate in enhancing the stability and antioxidant capacity of liposomal formulations (Evans et al., 2016).
Potential Neuroprotective Actions
A study by Cunha et al. (2019) on Ethyl Ferulate, closely related to Octyl Ferulate, highlighted its antioxidant and neuroprotective activities. While specifically focused on Ethyl Ferulate, these findings could suggest broader research directions for Octyl Ferulate, considering their structural similarities and potential for similar biological activities (Cunha et al., 2019).
properties
Molecular Formula |
C18H26O4 |
|---|---|
Molecular Weight |
306.4 g/mol |
IUPAC Name |
octyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate |
InChI |
InChI=1S/C18H26O4/c1-3-4-5-6-7-8-13-22-18(20)12-10-15-9-11-16(19)17(14-15)21-2/h9-12,14,19H,3-8,13H2,1-2H3/b12-10+ |
InChI Key |
PBTJWDSMUBVOKC-ZRDIBKRKSA-N |
Isomeric SMILES |
CCCCCCCCOC(=O)/C=C/C1=CC(=C(C=C1)O)OC |
SMILES |
CCCCCCCCOC(=O)C=CC1=CC(=C(C=C1)O)OC |
Canonical SMILES |
CCCCCCCCOC(=O)C=CC1=CC(=C(C=C1)O)OC |
synonyms |
octyl ferulate |
Origin of Product |
United States |
Retrosynthesis Analysis
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